Cas no 773823-13-5 (2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide)

• Product Name: 2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide
• CAS No: 773823-13-5
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 552183
• PubChem ID: 19417709
• Update Time: 2025-10-28

2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-ethanethioamide,1-methyl-
• 1H-Imidazole-4-ethanethioamide,1-methyl-(9CI)
• 2-(1-methyl-1H-imidazol-4-yl)ethanethioamide
• 2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide

• Inchi： 1S/C6H9N3S/c1-9-3-5(8-4-9)2-6(7)10/h3-4H,2H2,1H3,(H2,7,10)
• InChI Key： IAPJRLQZKFTVEH-UHFFFAOYSA-N
• SMILES： S=C(CC1=CN(C)C=N1)N

Computed Properties

• Exact Mass: 155.052
• Monoisotopic Mass: 155.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.9

Additional information on 2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide

Introduction to 2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide (CAS No. 773823-13-5)

2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 773823-13-5, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of 2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide incorporates an imidazole ring, a moiety known for its versatility in biological interactions, alongside an ethanethioamide group, which contributes to its reactivity and potential pharmacological effects.

The imidazole ring in 2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide is a crucial feature, as it is a common scaffold in many bioactive molecules. Imidazole derivatives are widely recognized for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of the 1-methyl substituent at the 1-position of the imidazole ring further modulates the electronic properties of the molecule, enhancing its interaction with biological targets. This structural characteristic makes 2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide a promising candidate for further exploration in medicinal chemistry.

The ethanethioamide group at the other end of the molecule introduces a sulfur atom, which can participate in various chemical reactions, including nucleophilic substitutions and coordination with metal ions. This functionality allows for diverse derivatization strategies, enabling chemists to tailor the properties of the compound for specific applications. The combination of these two key structural elements makes 2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide a versatile building block in pharmaceutical research.

Recent advancements in computational chemistry have facilitated a deeper understanding of the pharmacological potential of 2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide. Molecular docking studies have shown that this compound can interact with several protein targets, including enzymes and receptors involved in inflammatory pathways. These interactions suggest that 2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide may have therapeutic effects in conditions such as arthritis and other inflammatory diseases. Additionally, the compound has been investigated for its antimicrobial properties, with preliminary studies indicating activity against certain bacterial strains.

In vitro experiments have revealed that 2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide exhibits significant inhibitory effects on specific enzymes implicated in cancer progression. The imidazole ring's ability to mimic natural substrates allows it to disrupt enzymatic pathways critical for tumor growth and survival. Furthermore, the ethanethioamide group enhances solubility and bioavailability, making it an attractive candidate for drug formulation. These findings have prompted further research into developing derivatives of 2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide with improved pharmacokinetic profiles.

The synthesis of 2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the imidazole core efficiently. The introduction of the ethanethioamide group is typically achieved through thiolation reactions or reductive amination processes. These synthetic strategies highlight the compound's synthetic accessibility and its potential for large-scale production.

From a regulatory perspective, 2-(1-Methyl-1H-imidazol-4-yl)ethanethioamide (CAS No. 773823-13-5) must comply with Good Manufacturing Practices (GMP) to ensure quality and consistency in pharmaceutical applications. Detailed characterization through spectroscopic methods such as NMR spectroscopy and mass spectrometry is essential to confirm its identity and purity before use in drug development. Additionally, stability studies under various storage conditions are conducted to determine its shelf life and storage requirements.

The growing interest in 2-(1-Methyl-1H-imidazol-4-yilethanethioamide) is reflected in the increasing number of patents filed for its derivatives and related compounds. Pharmaceutical companies are actively exploring its potential as a lead compound for novel therapeutics. Collaborative efforts between academia and industry are fostering innovation in this field, leading to rapid advancements in drug discovery programs.

The environmental impact of synthesizing and handling 2-(1-Methyl-Himidazol-ylethanetthioumide) must also be considered. Green chemistry principles are being integrated into synthetic routes to minimize waste generation and reduce hazardous byproducts. Solvent recovery systems and catalytic processes that improve atom economy are being implemented to enhance sustainability.

In conclusion, 773823 -13 -5 plays a pivotal role in modern pharmaceutical research due to its unique structural features and functional versatility . Its potential applications span multiple therapeutic areas , from anti-inflammatory treatments to cancer therapeutics . As research continues , we can expect further insights into its mechanisms of action , leading to novel drug candidates that address unmet medical needs . The continued exploration of this compound underscores its significance as a valuable asset in medicinal chemistry . p >